Cas no 1806741-23-0 (6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806741-23-0
• MF: C₇H₄ClF₃N₂O₄
• MW: 272.565871238709
• CID: 4831643
• Update Time: 2025-05-22

6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3N2O4/c8-2-3-1-4(13(15)16)5(14)6(12-3)17-7(9,10)11/h1,14H,2H2
• InChI Key： NKJMIUWCCWTGGB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(N=1)OC(F)(F)F)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.8
• Topological Polar Surface Area: 88.2

Additional information on 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine

6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1806741-23-0, commonly referred to as 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a hydroxyl group, a nitro group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties and potential applications.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The chloromethyl group (-CH2Cl) attached at the 6-position introduces reactivity, particularly in nucleophilic substitution reactions. Meanwhile, the hydroxyl group (-OH) at the 3-position and the nitro group (-NO2) at the 4-position contribute to the compound's electronic properties, making it suitable for use in redox reactions or as a precursor in the synthesis of more complex molecules. The trifluoromethoxy group (-OCF3) at the 2-position adds both electron-withdrawing effects and steric hindrance, further modulating the compound's reactivity and stability.

Recent studies have highlighted the potential of 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers with tailored electronic properties. The compound's ability to undergo various coupling reactions makes it an ideal candidate for synthesizing materials with applications in electronics, sensors, and energy storage devices.

In addition to its role in materials science, this compound has shown promise in pharmacological research. Its unique combination of functional groups allows for interactions with biological systems, making it a valuable tool in drug discovery efforts. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, opening new avenues for therapeutic development.

The synthesis of 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine involves a series of multi-step reactions that require precise control over reaction conditions. Key steps include the introduction of substituents onto the pyridine ring through electrophilic substitution or nucleophilic aromatic substitution mechanisms. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic processes.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and ensure safe handling practices.

In conclusion, 6-(Chloromethyl)-3-hydroxy-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806741-23-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As advancements in synthetic chemistry and materials science continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.